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Compound of Interest

Compound Name: Hexadecyl methacrylate

Cat. No.: B1362466 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

hexadecyl methacrylate, a monomer used in the synthesis of various polymers. The following

sections detail its hazardous properties, recommended handling procedures, and emergency

protocols, with a focus on providing actionable information for laboratory and research settings.

Hazard Identification and Classification
Hexadecyl methacrylate is classified as a hazardous substance with the potential to cause

skin, eye, and respiratory irritation. It is also recognized as a skin sensitizer and is considered

toxic to aquatic life with long-lasting effects.[1]

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3][4]

H317: May cause an allergic skin reaction.[4]

H319: Causes serious eye irritation.[1][2][4]

H335: May cause respiratory irritation.[1][4]

H411: Toxic to aquatic life with long lasting effects.[1]
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Signal Word: Warning[2][3] or Danger[1][4][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of hexadecyl methacrylate is provided

in Table 1. This data is essential for understanding its behavior under various laboratory

conditions and for designing appropriate storage and handling procedures.

Table 1: Physical and Chemical Properties of Hexadecyl Methacrylate

Property Value Source(s)

Molecular Formula C₂₀H₃₈O₂ [3][6][7]

Molecular Weight 310.51 g/mol [1][8]

Appearance Liquid or Solid or Semi-solid [5]

Melting Point 15 °C [1][8]

Boiling Point
190-191 °C @ 5 Torr; 154-155

°C @ 0.3 Torr
[1][2]

Density 0.8612 g/cm³ @ 20 °C [1][2]

Vapor Pressure
1.02 x 10⁻⁴ mmHg @ 25 °C

(Extrapolated)
[1]

Flash Point 168.8 °C [1]

Water Solubility 1.194 µg/L @ 25 °C [6]

Refractive Index 1.45 [1]

Toxicological Information
While specific quantitative toxicity data such as LD50 and LC50 values for hexadecyl
methacrylate are not readily available in the reviewed literature, the primary toxicological

concerns are irritation and sensitization.

Table 2: Summary of Toxicological Hazards
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Endpoint Effect Notes Source(s)

Acute Toxicity (Oral) Data not available

Harmful if swallowed

(H302) has been

reported.

[5][9]

Acute Toxicity

(Dermal)
Data not available

Harmful in contact

with skin (H312) has

been reported.

[9]

Acute Toxicity

(Inhalation)
Data not available

Harmful if inhaled

(H332) has been

reported.

[9]

Skin

Corrosion/Irritation

Causes skin irritation

(Category 2)

Methacrylates are

known to be irritating

to the skin.

[1][2][3][4][9]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (Category

2A)

Direct contact can

cause significant eye

irritation.

[1][2][4][9]

Respiratory

Sensitization
Data not available

While it may cause

respiratory irritation,

there is insufficient

evidence to classify it

as a respiratory

sensitizer.

[9]

Skin Sensitization

May cause an allergic

skin reaction

(Category 1)

Methacrylates are

recognized as

potential skin

sensitizers.

[4]

Germ Cell

Mutagenicity
Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available
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Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation (Category 3)

Inhalation of vapors or

mists can irritate the

respiratory system.

[1][4][9]

Specific Target Organ

Toxicity (Repeated

Exposure)

Causes damage to

organs through

prolonged or repeated

exposure (H372) has

been reported.

[4][5]

Aspiration Hazard Data not available

Mechanisms of Toxicity
The irritant and sensitizing properties of methacrylates are believed to be mediated by their

interaction with skin cells, particularly keratinocytes.

Irritant Contact Dermatitis (ICD): Chemical irritants can disrupt the skin barrier and trigger the

release of pro-inflammatory cytokines, such as Interleukin-1 alpha (IL-1α) and Tumor

Necrosis Factor-alpha (TNF-α), from keratinocytes. This initiates an inflammatory cascade,

leading to the recruitment of immune cells and the clinical signs of irritation.

Allergic Contact Dermatitis (ACD): Skin sensitizers, or haptens, are small molecules that can

penetrate the skin and react with endogenous proteins. This process is thought to activate

the Keap1-Nrf2 signaling pathway in keratinocytes, a key cellular defense mechanism

against oxidative stress. This activation, along with other signals, leads to the maturation and

migration of dendritic cells to the lymph nodes, where they prime T-cells, resulting in

sensitization.
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Caption: Signaling pathway for Irritant Contact Dermatitis.
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Caption: Signaling pathway for Allergic Contact Dermatitis.

Exposure Controls and Personal Protection
Due to the lack of established occupational exposure limits (OELs) for hexadecyl
methacrylate, stringent control measures and a comprehensive personal protective equipment

(PPE) strategy are imperative.

Table 3: Recommended Exposure Controls and Personal Protective Equipment
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Control Measure Specification Source(s)

Engineering Controls

Work in a well-ventilated area.

Use only outdoors or in a

chemical fume hood.[1][9]

Ensure eyewash stations and

safety showers are readily

accessible.

[10]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US). A face shield may

be appropriate for splash

hazards.

[1][9]

Skin Protection

Handle with impervious gloves

(e.g., latex or equivalent).[9]

Wear protective clothing, which

may include a lab coat, apron,

or coveralls, to prevent skin

contact.[1][2][9]

[1][2][9]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate organic vapor

cartridge. Respirator use must

comply with a respiratory

protection program.

[1]

Hygiene Measures

Wash hands thoroughly after

handling.[1][2] Do not eat,

drink, or smoke in work areas.

Remove and wash

contaminated clothing before

reuse.[1][2]

[1][2]
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Experimental Protocols
Standard Operating Procedure for Safe Handling
This protocol outlines the essential steps for the safe handling of hexadecyl methacrylate in a

laboratory setting.
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Caption: Workflow for the safe handling of hexadecyl methacrylate.
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Methodology:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) and this Standard Operating Procedure

(SOP) before commencing any work.

Don the required personal protective equipment, including safety goggles, appropriate

chemical-resistant gloves, and a lab coat.

Verify that the chemical fume hood is functioning correctly.

Handling:

Conduct all manipulations of hexadecyl methacrylate, including weighing and

transferring, inside a certified chemical fume hood.

Use appropriate and clean laboratory equipment (e.g., glass pipettes, syringes) to

dispense the monomer.

Ensure the primary container is sealed when not in immediate use to minimize vapor

generation.

Cleanup and Disposal:

Upon completion of the work, decontaminate all surfaces and equipment that may have

come into contact with the monomer using a suitable solvent.

Collect all waste, including contaminated consumables (e.g., gloves, paper towels), in a

designated, clearly labeled, and sealed hazardous waste container.

Follow institutional guidelines for the disposal of hazardous chemical waste.

After removing PPE, wash hands and any exposed skin thoroughly with soap and water.

In Vitro Skin Irritation Test Methodology
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The potential of hexadecyl methacrylate to cause skin irritation can be assessed using an in

vitro reconstructed human epidermis (RhE) model, such as the EpiDerm™ Skin Irritation Test

(SIT), which is recognized by OECD Test Guideline 439.

Principle:

This test method evaluates the cytotoxicity of a substance on a reconstructed human epidermis

model. A reduction in cell viability below a certain threshold indicates that the substance is an

irritant. Cell viability is typically measured using the MTT assay, where viable cells reduce the

yellow MTT tetrazolium salt to a purple formazan precipitate, which is then quantified

spectrophotometrically.

Methodology:

Tissue Preparation: The RhE tissue inserts are pre-incubated in assay medium.

Application of Test Substance: A defined volume or weight of hexadecyl methacrylate is

applied topically to the surface of the RhE tissue. Positive (e.g., 5% SDS) and negative (e.g.,

DPBS) controls are run in parallel.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at

37°C.

Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are

transferred to fresh medium for a prolonged post-incubation period (e.g., 24-42 hours).

MTT Assay: The tissues are incubated with MTT solution, followed by extraction of the

formazan.

Data Analysis: The optical density of the formazan extract is measured, and the percentage

of cell viability is calculated relative to the negative control. A mean viability of ≤ 50%

classifies the substance as an irritant.

Fire and Explosion Hazard Data
Hexadecyl methacrylate is a combustible material but does not have a low flash point,

reducing its risk of ignition at ambient temperatures. However, it can undergo hazardous
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polymerization at elevated temperatures.

Table 4: Fire and Explosion Data

Property Value / Recommendation Source(s)

Flammability Combustible liquid. [11]

Flash Point 168.8 °C [1]

Suitable Extinguishing Media
Dry chemical, carbon dioxide,

or alcohol-resistant foam.
[1]

Unsuitable Extinguishing

Media
Water may be ineffective. [8]

Hazardous Combustion

Products
Carbon oxides. [11]

Fire-Fighting Procedures

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.[1][11]

Use water spray to cool fire-

exposed containers.

[12]

Special Hazards

May polymerize when heated,

exposed to light, or mixed with

peroxides, which can generate

significant heat and pressure.

[8] Vapors are heavier than air

and may travel to a source of

ignition.

[13]

Accidental Release and First Aid Measures
Accidental Release Measures
A workflow for responding to an accidental spill of hexadecyl methacrylate is provided below.
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Caption: Workflow for responding to a hexadecyl methacrylate spill.
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Procedure:

Personal Precautions: Avoid breathing vapors and contact with the material.[1] Wear

appropriate PPE as outlined in Table 3.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[1]

[9]

Containment and Cleaning:

For small spills, absorb with an inert material (e.g., sand, vermiculite).

Use non-sparking tools to collect the absorbed material and place it into a suitable, closed

container for disposal.[1]

Ventilate the area and wash the spill site after material pickup is complete.[9]

First Aid Measures
Table 5: First Aid Procedures for Hexadecyl Methacrylate Exposure
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Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[1][2]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

or a rash occurs, get medical

advice/attention.

[1][2]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, removing contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[1][2]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[1][2]

Stability and Reactivity
Table 6: Stability and Reactivity Profile
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Parameter Information Source(s)

Reactivity

Can undergo hazardous

polymerization. This is an

exothermic reaction that can

lead to a rapid increase in

temperature and pressure.

[3][8]

Chemical Stability

Stable under recommended

storage conditions. Usually

contains an inhibitor (e.g.,

MEHQ) to prevent

polymerization. The inhibitor

requires the presence of

oxygen to be effective.

[13]

Conditions to Avoid

Heat, flames, sparks, direct

sunlight, and other ignition

sources.[14] Storage under an

inert atmosphere should be

avoided as it deactivates the

inhibitor.

[13]

Incompatible Materials

Strong oxidizing agents, acids,

bases, amines, halogens,

peroxides, and reducing

agents.

[8][10]

Hazardous Decomposition

Products

Carbon oxides upon

combustion.
[11]

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]

Keep away from incompatible materials and sources of ignition.[1][14] Recommended

storage temperature is 15-30°C.[9]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations. Do not allow the product to enter drains.[1][9] Contaminated
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materials should be treated as hazardous waste.

This guide is intended to provide comprehensive safety and handling information based on

currently available data. It is the responsibility of the user to conduct a thorough risk

assessment for their specific application and to implement appropriate safety measures.

Always consult the most recent version of the Safety Data Sheet (SDS) from your supplier

before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Hexadecyl Methacrylate: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362466#safety-and-handling-precautions-for-
hexadecyl-methacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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